5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C26H17Cl2FN2O2S
• Molecular Weight: 511.4 g/mol
• IUPAC Name: (5E)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[[1-[(2-chlorophenyl)methyl]indol-3-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C26H17Cl2FN2O2S/c27-20-8-3-1-6-16(20)13-30-14-17(18-7-2-4-11-23(18)30)12-24-25(32)31(26(33)34-24)15-19-21(28)9-5-10-22(19)29/h1-12,14H,13,15H2/b24-12+
• InChI Key: JJNBORFDFBOHSF-WYMPLXKRSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)/C=C/4\C(=O)N(C(=O)S4)CC5=C(C=CC=C5Cl)F)Cl
• SMILES: C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)C=C4C(=O)N(C(=O)S4)CC5=C(C=CC=C5Cl)F)Cl

Description

5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as CCF-034, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not yet fully understood. However, it is believed that 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione works by inhibiting certain enzymes and proteins that are involved in cell growth and inflammation. 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been found to induce apoptosis in cancer cells by activating certain pathways.
Biochemical and Physiological Effects:
5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects. In cancer cells, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit cell growth and induce apoptosis. In neurodegenerative diseases, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have neuroprotective effects and reduce oxidative stress. In inflammation, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have anti-inflammatory effects by reducing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, including its high purity and yield, and its potential therapeutic applications in various fields. However, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione also has some limitations, including its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione research. One direction is to investigate the potential of 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione as a treatment for various types of cancer. Another direction is to explore the neuroprotective effects of 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione and its potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione and to optimize its synthesis and formulation for clinical use.
In conclusion, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a novel compound that has shown promising results in various scientific research applications. Further research is needed to fully understand its mechanism of action and to optimize its use as a potential therapeutic agent.

Synthesis Methods

The synthesis of 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves a multi-step process that includes the reaction of 2-chloro-6-fluorobenzaldehyde with 2-amino-5-chlorobenzophenone to form an intermediate product. The intermediate product is then reacted with thiosemicarbazide to yield the final product, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione. The synthesis of 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been optimized to yield high purity and high yield, making it suitable for further research.

Scientific Research Applications

5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have potential therapeutic applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative diseases, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have neuroprotective effects and can potentially be used to treat diseases such as Alzheimer's and Parkinson's. In inflammation, 5-{[1-(2-chlorobenzyl)-1H-indol-3-yl]methylene}-3-(2-chloro-6-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have anti-inflammatory effects, making it a potential treatment for diseases such as arthritis.